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Compound of Interest

Compound Name: 4-Isobutylstyrene

Cat. No.: B134460

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-1sobutylstyrene, a substituted styrene derivative, is a key chemical intermediate primarily
recognized for its role in the synthesis of the non-steroidal anti-inflammatory drug (NSAID)
Ibuprofen. Its vinyl group and substituted aromatic ring make it a versatile monomer for
copolymerization, leading to the production of various polymers with tailored properties. This
technical guide provides an in-depth overview of the commercial availability of 4-
isobutylstyrene, its suppliers, and relevant technical data for professionals in research, and
drug development.

Commercial Availability and Suppliers

4-1sobutylstyrene is commercially available from a range of suppliers, catering to different
scales of demand, from research and development quantities (milligrams to grams) to potential
bulk orders. The primary suppliers are global chemical companies and specialized distributors.

For research and pharmaceutical reference standards, 4-isobutylstyrene is offered in small
quantities. Notable suppliers in this category include:

o Alfa Omega Pharma: Provides 4-isobutylstyrene as a reference standard, particularly
relevant for pharmaceutical quality control and research.[1]
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» MilliporeSigma (Sigma-Aldrich): Lists 4-isobutylstyrene as a pharmaceutical secondary
standard, a certified reference material suitable for various analytical applications, including
pharmaceutical release testing and method development.[2][3] They offer it in quantities
such as 50 mg.[2]

o Santa Cruz Biotechnology: Supplies p-isobutylstyrene for research purposes, classifying it as
a biochemical for proteomics research.[4]

For larger quantities, including potential industrial supply, a broader search among chemical
manufacturers and distributors is necessary. While many online catalogs list the compound,

securing bulk quantities may require direct inquiries with manufacturers. ChemicalBook, for

instance, lists numerous suppliers of p-isobutylstyrene in China, which could be a source for
larger scale orders.[5][6]

The following table summarizes the available quantitative data from various suppliers. Please
note that pricing is subject to change and may vary based on quantity and purity.
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Experimental Protocols

Synthesis of Ibuprofen from 4-lsobutylstyrene

4-I1sobutylstyrene is a crucial precursor in one of the common industrial syntheses of

Ibuprofen. The process typically involves the carbonylation of 4-isobutylstyrene. While

specific industrial protocols are proprietary, the general methodology is described in the

scientific and patent literature.
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Reaction: Asymmetric hydrocarboxylation of 4-isobutylstyrene.

Reagents and Conditions:

Substrate: 4-Isobutylstyrene

e Carbon Source: Carbon monoxide (CO)

o Catalyst: Palladium chloride (PdCI2)

e Solvent: A mixture of water and Tetrahydrofuran (THF)

e Chiral Ligand (for asymmetric synthesis): L-(+)-diethyltartrate

o Temperature and Pressure: Elevated temperature and pressure are typically required for
carbonylation reactions, though specific parameters may vary.[7]

General Procedure: The reaction is carried out in a pressure reactor. 4-Isobutylstyrene is
dissolved in the solvent mixture containing the palladium catalyst and the chiral ligand. The
reactor is then pressurized with carbon monoxide, and the reaction mixture is heated. After the
reaction is complete, the product, Ibuprofen, is isolated and purified. The use of a chiral ligand
allows for the enantioselective synthesis of the desired (S)-(+)-Ibuprofen enantiomer.[7]

Copolymerization of Styrene and Isobutylene to form
Poly(styrene-b-isobutylene-b-styrene) (SIBS)

4-Isobutylstyrene, as a styrene derivative, can be used in polymerization reactions. A well-
documented example is the synthesis of triblock copolymers like poly(styrene-b-isobutylene-b-
styrene) (SIBS), which has applications in the medical device field, such as in drug-eluting
stents. The following is a representative experimental protocol for the synthesis of SIBS.

Methodology: Cationic Polymerization
Materials:
e Initiator: 1,4-Bis(2-chloro-2-propyl)benzene (dicumyl chloride, DiCumCl)

o Co-initiator: Titanium tetrachloride (TiCla)
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Proton Trap: 2,6-dimethylpyridine or 2,6-lutidine

Monomers: Isobutylene and Styrene

Solvents: Methylcyclohexane (MCH) and Methylene chloride (CH2Cl2)

Quenching Agent: Ethanol

Atmosphere: Inert (Argon)

Experimental Setup: The polymerization is conducted in a three-necked flask equipped with a

mechanical stirrer under an argon atmosphere at low temperatures (e.g., -80 °C).[8]

Procedure:

The reaction flask is chilled to -80 °C.

The initiator (dicumyl chloride), solvents (methylcyclohexane and methylene chloride), and
the proton trap (2,6-dimethylpyridine) are added to the flask.

Chilled isobutylene is then introduced into the reaction mixture.

The mixture is agitated for a short period before initiating the polymerization by adding the
co-initiator (TiCla).

The polymerization of the isobutylene block proceeds.

Once the isobutylene polymerization reaches near-complete conversion, a solution of
styrene in the solvent mixture (containing a proton trap) is added to the reactor to grow the
polystyrene blocks.[8]

After the desired polymerization time, the reaction is terminated by adding an excess of
chilled ethanol.

The resulting triblock copolymer is then purified, typically by precipitation in a non-solvent
and drying under reduced pressure.[8]

Visualizations
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Experimental Workflow: Synthesis of lbuprofen from 4-
Isobutylstyrene

Workflow for Ibuprofen Synthesis
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Caption: A logical workflow for the synthesis of Ibuprofen from 4-isobutylstyrene via
carbonylation.

Experimental Workflow: Synthesis of Poly(styrene-b-
isobutylene-b-styrene) (SIBS)
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Caption: A step-by-step workflow for the synthesis of SIBS triblock copolymer via cationic
polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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